Cas no 771510-15-7 (2-formyl-3-methylButanenitrile)

• Product Name: 2-formyl-3-methylButanenitrile
• CAS No: 771510-15-7
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD14621602
• CID: 2118116
• PubChem ID: 49766037
• Update Time: 2025-05-23

2-formyl-3-methylButanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-formyl-3-methylButanenitrile
• WBMMJHMFZQJKNC-UHFFFAOYSA-N
• MFCD14621602
• DTXSID30956066
• SCHEMBL599404
• DB-261038
• AS-41752
• DB-075241
• AKOS010568149
• 771510-15-7
• CS-0143427
• 2-Formyl-3-methyl-butyronitrile
• 2-formyl-3-methyl-butanenitrile
• 345581-33-1
• EN300-114882

• MDL： MFCD14621602
• Inchi： 1S/C6H9NO/c1-5(2)6(3-7)4-8/h4-6H,1-2H3
• InChI Key： WBMMJHMFZQJKNC-UHFFFAOYSA-N
• SMILES： O=CC(C#N)C(C)C

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 2-formyl-3-methylButanenitrile

2-Formyl-3-Methylbutanenitrile: A Comprehensive Overview

2-formyl-3-methylbutanenitrile, also known by its CAS number CAS No. 771510-15-7, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and material science. This compound, with the molecular formula C6H9NO, is characterized by its unique structure, which combines a nitrile group and an aldehyde group in a specific spatial arrangement. This combination makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The synthesis of 2-formyl-3-methylbutanenitrile has been extensively studied, with researchers exploring efficient and environmentally friendly methods to produce this compound on an industrial scale. Recent advancements in catalytic processes and green chemistry have significantly improved the yield and purity of this compound. For instance, the use of heterogeneous catalysts has enabled the selective formation of 2-formyl-3-methylbutanenitrile from its precursor compounds, reducing the need for hazardous solvents and minimizing waste generation.

In terms of applications, 2-formyl-3-methylbutanenitrile has found extensive use in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic additions and condensations makes it a valuable building block for constructing complex molecular architectures. For example, recent studies have demonstrated its utility in the synthesis of anti-inflammatory agents and anticancer drugs, where it serves as a key intermediate in multi-step synthetic routes.

Beyond pharmaceuticals, 2-formyl-3-methylbutanenitrile has also been explored for its potential in materials science. Its nitrile group can be readily converted into other functional groups, such as amides or urethanes, which are essential components in the development of high-performance polymers and coatings. Recent research has focused on its use as a monomer in polymer synthesis, where it contributes to the development of materials with enhanced mechanical properties and thermal stability.

The chemical properties of 2-formyl-3-methylbutanenitrile are well-documented, with studies highlighting its reactivity under various conditions. Its aldehyde group is highly reactive towards nucleophiles, making it a valuable component in aldol reactions and other carbonyl-based transformations. Additionally, its nitrile group provides opportunities for further functionalization through processes such as hydrocyanation or cyanoethylation.

In recent years, there has been growing interest in understanding the environmental impact of 2-formyl-3-methylbutanenitrile. Researchers have investigated its biodegradability and toxicity profiles to ensure its safe handling and disposal. Studies have shown that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological implications and develop strategies for minimizing its environmental footprint.

The demand for 2-formyl-3-methylbutanenitrile continues to grow due to its diverse applications across multiple industries. As technology advances and new synthetic methods emerge, this compound is expected to play an even more critical role in the development of innovative materials and therapeutic agents. Its unique chemical properties and versatility make it a cornerstone in modern organic chemistry.